Cas no 566-88-1 (5α-Cholestan-3-one)
5α-Cholestan-3-one structure
Product Name:5α-Cholestan-3-one
CAS No:566-88-1
MF:C27H46O
MW:386.653548717499
MDL:MFCD00065901
CID:82550
PubChem ID:24893027
Update Time:2025-04-18
5α-Cholestan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 5-alpha-Cholestan-3-one
- cholestan-3-one
- (5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
- 5α(H)-Cholestan-3-one
- CHOLESTAN-3-ONE(RG)
- 3-Keto-5alpha-cholestane
- 3-Keto-5α-cholestane
- 5A-Cholestan-3-one
- 5a-Cholestanone
- 5alpha-cholestan-3-one
- 5alpha-Cholestane-3-one
- 5alpha-Cholestanone
- 5alpha-Coprostanone
- 5α-Cholestan-3-one
- Coprostanone
- F82163
- pha-Cholestanone
- 5
- (5alpha)-Cholestanone
- MFCD00065901
- 5-.alpha.-Cholestan-3-one
- Cholestanone
- Cholestan-3-one, (5a)-
- Cholestan-3-one #
- Cholestan-3-one, (5alpha)-
- 5-a-Cholestan-3-one
- 5I+/--Cholestan-3-on
- s5125
- bmse000489
- C8128_SIGMA
- 5alpha-Cholestan-3-one, crystalline
- (5alpha)-Cholestan-3-one
- CHEMBL69941
- AKOS025295477
- HY-107826
- BP-13165
- Cholestan-3-one, (5.alpha.)-
- 5.alpha.-Cholestanone
- 26264-62-0
- 5-Cholestanone
- (5.alpha.)-Cholestan-3-one
- 5-cholestan-3-one
- CS-0030702
- A-Cholestan-3-one
- (5a,17b)-17-Octylandrostan-3-one
- LMST01010174
- C03238
- W-203137
- 5.alpha.-Cholestane-3-one
- SCHEMBL3685261
- (5S,8R,9S,10S,13R,14S,17R)-10,13-Dimethyl-17-((R)-6-methylheptan-2-yl)tetradecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
- DTXSID001016294
- NSC 11920
- 5 alpha -Cholestan-3-one
- 5a(H)-Cholestan-3-one
- AS-76231
- Cholestanone, (5.alpha.)-
- Q27102587
- 566-88-1
- CHEBI:17762
- NSC119031
- CHEMBL4783044
- Cholestan-3-one, (5.beta.)-
- FT-0619947
- AKOS004903947
- SCHEMBL14078297
- NSC11920
- NSC179403
- NSC-11920
- NSC-119031
- NS00003178
- NSC-179403
- 5.alpha.-Cholestan-3-one
- FT-0632494
- PESKGJQREUXSRR-UHFFFAOYSA-N
- 5-beta-cholestan-3-one
- Coprostan-3-one
- (5R)-10,13-dimethyl-17-(6-methylheptan-2-yl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
- 5beta-cholestan-3-one
- 5?-Cholestan-3-one
-
- MDL: MFCD00065901
- Inchi: 1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-20,22-25H,6-17H2,1-5H3/t19-,20+,22+,23-,24+,25+,26+,27-/m1/s1
- InChI Key: PESKGJQREUXSRR-UXIWKSIVSA-N
- SMILES: O=C1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21
- BRN: 2625580
Computed Properties
- Exact Mass: 386.35500
- Monoisotopic Mass: 386.355
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 8.9
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: Solid powder with white color
- Density: 0.953
- Melting Point: 128-130 °C (lit.)
- Boiling Point: 434.1°Cat760mmHg
- Flash Point: 230.5°C
- Refractive Index: 1.497
- Water Partition Coefficient: Insoluble in water.
- PSA: 17.07000
- LogP: 7.67680
5α-Cholestan-3-one Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S24/25
- Safety Term:S24/25
5α-Cholestan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB178607-1 g |
5alpha-Cholestan-3-one, 97%; . |
566-88-1 | 97% | 1 g |
€78.80 | 2023-07-20 | |
| abcr | AB178607-5 g |
5alpha-Cholestan-3-one, 97%; . |
566-88-1 | 97% | 5 g |
€209.00 | 2023-07-20 | |
| ChemScence | CS-0030702-250mg |
5α-Cholestan-3-one |
566-88-1 | ≥98.0% | 250mg |
$50.0 | 2022-04-27 | |
| ChemScence | CS-0030702-500mg |
5α-Cholestan-3-one |
566-88-1 | ≥98.0% | 500mg |
$80.0 | 2022-04-27 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T2905-200 mg |
5alpha-Cholestan-3-one |
566-88-1 | 99.84% | 200mg |
¥400.00 | 2022-03-01 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T2905-500 mg |
5alpha-Cholestan-3-one |
566-88-1 | 99.84% | 500MG |
¥753.00 | 2022-03-01 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T2905-1 mL * 10 mM (in DMSO) |
5alpha-Cholestan-3-one |
566-88-1 | 99.84% | 1 mL * 10 mM (in DMSO) |
¥148.00 | 2022-03-01 | |
| TRC | C431733-100mg |
5-a-Cholestan-3-one |
566-88-1 | 100mg |
$ 59.00 | 2023-09-08 | ||
| TRC | C431733-500mg |
5-a-Cholestan-3-one |
566-88-1 | 500mg |
$ 98.00 | 2023-09-08 | ||
| TRC | C431733-1g |
5-a-Cholestan-3-one |
566-88-1 | 1g |
$ 126.00 | 2023-09-08 |
5α-Cholestan-3-one Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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